N-(5-(diethylamino)pentan-2-yl)-8-(4-ethoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-[5-(diethylamino)pentan-2-yl]-8-(4-ethoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C23H34N6O3/c1-5-27(6-2)14-8-9-17(4)24-21(30)20-22(31)29-16-15-28(23(29)26-25-20)18-10-12-19(13-11-18)32-7-3/h10-13,17H,5-9,14-16H2,1-4H3,(H,24,30)
• InChI Key: RSBKJSOWAJIYDD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCC(C)NC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C23H34N6O3
• Molecular Weight: 442.6 g/mol
• CAS No.: 946230-71-3

Description

The compound “N-(5-(diethylamino)pentan-2-yl)-8-(4-ethoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Microwave-assisted synthesis techniques have been employed to create hybrid molecules that incorporate various functional groups, including those related to the specified compound. These molecules have been evaluated for antimicrobial, antilipase, and antiurease activities, indicating their potential use in developing new therapeutic agents (Başoğlu et al., 2013).

Synthesis of Novel Heterocycles as Anti-Inflammatory Agents

Research into the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds has shown promising anti-inflammatory and analgesic properties. These compounds have been tested as cyclooxygenase inhibitors, demonstrating the potential for the development of new drugs (Abu‐Hashem et al., 2020).

Interaction with Nucleophiles and Synthesis Opportunities

Studies on the reactivity of compounds containing the imidazo[1,2,4]triazine structure with nucleophiles have opened up possibilities for the selective formation of monoamides and the synthesis of novel benzoxazepines and benzodiazepines. This research underscores the versatility of these compounds in synthetic chemistry (Sadchikova et al., 2014).

Magnetic Behavior of Dendrimeric Complexes

The synthesis and characterization of dendrimeric complexes based on triazine and other heterocycles have been explored for their magnetic properties. This research suggests applications in material science, particularly in the development of new magnetic materials (Uysal et al., 2010).

Antimicrobial Activity of Novel Compounds

New benzimidazole, benzoxazole, and benzothiazole derivatives have shown broad-spectrum antimicrobial activity, indicating their potential as lead compounds for the development of new antibiotics (Padalkar et al., 2014).

Antiviral Activities Against Influenza

Research into benzamide-based heterocycles has demonstrated significant antiviral activities against the H5N1 strain of influenza, suggesting the potential for these compounds in antiviral drug development (Hebishy et al., 2020).